Cas no 2023630-92-2 (1-(2-chlorothiophen-3-yl)methyl-1H-pyrazol-4-amine)

• Product Name: 1-(2-chlorothiophen-3-yl)methyl-1H-pyrazol-4-amine
• CAS No: 2023630-92-2
• MF: C₈H₈ClN₃S
• MW: 213.687218666077
• CID: 6066282
• PubChem ID: 165854998
• Update Time: 2025-05-24

1-(2-chlorothiophen-3-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorothiophen-3-yl)methyl-1H-pyrazol-4-amine
• 2023630-92-2
• 1-[(2-chlorothiophen-3-yl)methyl]-1H-pyrazol-4-amine
• EN300-1111907

• Inchi： 1S/C8H8ClN3S/c9-8-6(1-2-13-8)4-12-5-7(10)3-11-12/h1-3,5H,4,10H2
• InChI Key： URBSUVGALBRJHJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CS1)CN1C=C(C=N1)N

Computed Properties

• Exact Mass: 213.0127461g/mol
• Monoisotopic Mass: 213.0127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-(2-chlorothiophen-3-yl)methyl-1H-pyrazol-4-amine

Comprehensive Overview of 1-(2-chlorothiophen-3-yl)methyl-1H-pyrazol-4-amine (CAS No. 2023630-92-2): Properties, Applications, and Industry Relevance

The compound 1-(2-chlorothiophen-3-yl)methyl-1H-pyrazol-4-amine (CAS No. 2023630-92-2) is a specialized heterocyclic organic molecule gaining attention in pharmaceutical and agrochemical research due to its unique structural features. With a molecular formula of C₉H₈ClN₃S, this compound combines a chlorothiophene moiety with a pyrazole-amine group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular weight of 225.7 g/mol and precise chemical structure contribute to its growing use in drug discovery pipelines.

Recent studies highlight the compound's role in developing kinase inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance. The chlorothiophene segment provides enhanced lipophilicity and metabolic stability, while the pyrazole-4-amine group offers hydrogen bonding capabilities crucial for target binding affinity. These properties align with current trends in fragment-based drug design (FBDD) and medicinal chemistry optimization strategies.

From a synthetic chemistry perspective, 2023630-92-2 demonstrates remarkable regioselectivity in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig transformations. This has spurred interest among researchers developing next-generation catalysts for C-N bond formation. The compound's crystallinity and solubility profile (soluble in DMSO, DMF; sparingly soluble in water) make it suitable for both solution-phase and solid-phase synthetic approaches.

In material science applications, derivatives of 1-(2-chlorothiophen-3-yl)methyl-1H-pyrazol-4-amine have shown promise in developing organic semiconductors and photovoltaic materials. The thiophene-pyrazole hybrid structure facilitates π-electron delocalization, a sought-after property for organic electronic devices. This connects with the booming demand for sustainable energy solutions and flexible electronics in consumer technology markets.

Quality control protocols for CAS No. 2023630-92-2 typically involve HPLC purity analysis (>98%), mass spectrometry verification, and NMR characterization (notable signals at 6.5 ppm for pyrazole-H and 7.2 ppm for thiophene-H in ¹H NMR). These analytical procedures ensure batch-to-batch consistency for research applications. Storage recommendations include protection from light at -20°C under inert atmosphere to maintain chemical stability over extended periods.

The commercial availability of this compound through specialty chemical suppliers has expanded significantly since 2020, reflecting its growing importance in high-throughput screening libraries. Current pricing trends indicate stable demand within the contract research organization (CRO) sector. Regulatory status varies by region, but most jurisdictions classify it as a standard research chemical requiring proper laboratory safety protocols including fume hood use and personal protective equipment.

Future research directions may explore its potential in bioconjugation chemistry for targeted drug delivery systems or as a scaffold for metal-organic frameworks (MOFs). The compound's balanced logP value (~2.1) and moderate polar surface area (58 Ų) suggest favorable ADME properties for further pharmacological investigation. These characteristics position 2023630-92-2 as a compelling subject for ongoing structure-activity relationship (SAR) studies across multiple therapeutic areas.